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Compound of Interest

Compound Name: 20-Hydroxyganoderic Acid G

Cat. No.: B15145141

An In-Depth Technical Guide to 20-
Hydroxyganoderic Acid G

For Researchers, Scientists, and Drug Development Professionals

Abstract

20-Hydroxyganoderic Acid G is a highly oxygenated lanostane triterpenoid derived from fungi
of the Ganoderma genus, notably Ganoderma curtisii. This guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and known biological activities,
with a focus on its anti-inflammatory potential. Detailed experimental protocols and an
exploration of its mechanism of action involving key signaling pathways are presented to
facilitate further research and drug development efforts.

Chemical Structure and Properties

20-Hydroxyganoderic Acid G is distinguished by a lanostane skeleton, a tetracyclic triterpene
framework, with an additional hydroxyl group at the C-20 position. Its systematic IUPAC name,
molecular formula, and other key identifiers are provided below.

Table 1: Chemical and Physical Properties of 20-Hydroxyganoderic Acid G
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Property Value Source(s)

(4E)-7-
[(1R,3aS,4R,5R,7aS,8R,9R,11
aS,11bR)-4,8-dihydroxy-1-(2-

IUPAC Name hydroxypropan-2-y})-3a,5,7a,9- Inferred from structure
tetramethyl-2,6-
dioxododecahydro-1H-
cyclopenta[a]phenanthren-4-

yl]-5-methylhept-4-enoic acid

Molecular Formula C30H4409 [1][2]
Molecular Weight 548.66 g/mol [11[2]
CAS Number 400604-12-8 [1]
Appearance Not specified in literature

Melting Point Not specified in literature

Optical Rotation Not specified in literature

Soluble in DMSO.

Formulations for in vivo use

Solubility can be prepared in a mixture [3]
of DMSO, PEG300, Tween-80,
and saline.
HHCQRNABFNZPFW-

InChl Key [2]

BETRBYGXSA-N

Note: Specific experimental data for melting point and optical rotation for 20-
Hydroxyganoderic Acid G are not readily available in the cited literature. The provided
solubility information is based on general laboratory practice for similar compounds.

Biological Activities and Quantitative Data

The primary biological activity reported for 20-Hydroxyganoderic Acid G is its anti-
inflammatory effect, particularly in the context of neuroinflammation.
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Anti-inflammatory Activity

20-Hydroxyganoderic Acid G has been shown to inhibit the production of nitric oxide (NO), a
key inflammatory mediator, in lipopolysaccharide (LPS)-activated BV-2 microglial cells.
Microglia are the resident immune cells of the central nervous system, and their overactivation
contributes to neuroinflammatory processes in various neurological disorders.

Table 2: In Vitro Anti-inflammatory Activity of 20-Hydroxyganoderic Acid G

Cell Line Assay Endpoint IC50 (uM) Source(s)
) . ) Inhibition of LPS-
BV-2 (murine Nitric Oxide (NO)
_ . _ induced NO 21.33 [1]
microglia) Production
release

This finding suggests that 20-Hydroxyganoderic Acid G has the potential to be a therapeutic
agent for neuroinflammatory diseases.[1]

Anticancer and Immunomodulatory Activities

While many ganoderic acids exhibit anticancer and immunomodulatory properties, specific
studies quantifying these effects for 20-Hydroxyganoderic Acid G are limited in the currently
available literature. Broader research on ganoderic acids suggests that they can induce
apoptosis and cell cycle arrest in various cancer cell lines and modulate immune responses
through cytokine regulation.[4][5][6][7] Further investigation is required to determine the specific
efficacy of 20-Hydroxyganoderic Acid G in these areas.

Signaling Pathways

The anti-inflammatory effects of ganoderic acids are often attributed to their modulation of key
intracellular signaling pathways that regulate the expression of inflammatory genes. While
direct evidence for 20-Hydroxyganoderic Acid G is still emerging, the known mechanisms of
related ganoderic acids provide a strong basis for its likely mode of action.

NF-kB Signaling Pathway
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The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of the inflammatory
response. In resting cells, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB)
proteins. Upon stimulation by pro-inflammatory signals like LPS, IkB is phosphorylated and
degraded, allowing NF-kB to translocate to the nucleus and activate the transcription of pro-
inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces NO.
Several ganoderic acids have been shown to inhibit NF-kB activation in microglia and other
immune cells.[8][9][10][11][12][13] It is highly probable that 20-Hydroxyganoderic Acid G
exerts its anti-inflammatory effects by interfering with this pathway, thereby reducing the
expression of INOS and subsequent NO production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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